Cas no 1021083-07-7 (2-(methylsulfanyl)-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide)

• Product Name: 2-(methylsulfanyl)-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide
• CAS No: 1021083-07-7
• MF: C₁₅H₁₃N₃O₂S₂
• MW: 331.412620306015
• CID: 6387413
• PubChem ID: 42110024
• Update Time: 2025-06-08

2-(methylsulfanyl)-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-(methylsulfanyl)-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide
• 2-methylsulfanyl-N-[5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl]benzamide
• F5079-0126
• VU0633763-1
• AKOS024495493
• 1021083-07-7
• 2-(methylthio)-N-(5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl)benzamide

• Inchi： 1S/C15H13N3O2S2/c1-21-12-7-3-2-6-11(12)14(19)16-15-18-17-13(20-15)9-10-5-4-8-22-10/h2-8H,9H2,1H3,(H,16,18,19)
• InChI Key： BPLNEVPCJIXRNA-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(CC2SC=CC=2)O1)(=O)C1=CC=CC=C1SC

Computed Properties

• Exact Mass: 331.04491901g/mol
• Monoisotopic Mass: 331.04491901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on 2-(methylsulfanyl)-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide

Introduction to 2-(Methylsulfanyl)-N-{5-[(Thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide (CAS No. 1021083-07-7)

2-(Methylsulfanyl)-N-{5-[(Thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide, with the CAS number 1021083-07-7, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzamides and features a unique structural combination of a benzamide moiety, a thiophene ring, and an oxadiazole scaffold. The presence of these functional groups imparts distinct chemical and biological properties that make it a promising candidate for various pharmaceutical research endeavors.

The chemical structure of 2-(methylsulfanyl)-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide is characterized by its aromatic benzene ring, which is substituted with a methylsulfanyl group at the 2-position. The amide linkage connects the benzene ring to the 1,3,4-oxadiazole ring, which is further substituted with a thiophene-methyl group at the 5-position. This intricate arrangement of functional groups contributes to the compound's stability and reactivity in various chemical environments.

In recent years, there has been a growing interest in the development of compounds with anti-inflammatory and analgesic properties. Research has shown that 2-(methylsulfanyl)-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings have been supported by both in vitro and in vivo studies, highlighting its potential as a novel therapeutic agent for inflammatory diseases.

Beyond its anti-inflammatory properties, 2-(methylsulfanyl)-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide has also shown promising results in cancer research. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. For instance, it has been reported to inhibit the PI3K/Akt pathway, which is frequently dysregulated in many types of cancer. This makes it a potential candidate for further investigation as an anticancer agent.

The pharmacokinetic profile of 2-(methylsulfanyl)-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide has also been extensively studied. Preclinical data indicate that it exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for further development as an orally administered drug. Additionally, its low toxicity profile and minimal side effects have been observed in animal models, suggesting its safety for human use.

In terms of synthetic chemistry, the preparation of 2-(methylsulfanyl)-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide involves several well-established synthetic routes. One common approach involves the reaction of 2-methylthioaniline with an appropriate acid chloride or isocyanate to form the intermediate amide or urea derivative. Subsequent cyclization reactions can then be used to introduce the oxadiazole ring and thiophene-methyl substituent. These synthetic methods are highly reproducible and can be scaled up for large-scale production.

The potential applications of 2-(methylsulfanyl)-N-{5-[ (thiophen - 2 - yl ) methyl ] - 1 , 3 , 4 - oxadiazol - 2 - yl } benzamide extend beyond traditional pharmaceuticals. Recent advancements in materials science have explored its use as a functional material in various applications such as sensors and electronic devices. The unique electronic properties conferred by its aromatic and heterocyclic moieties make it an attractive candidate for these emerging technologies.

In conclusion, 2-(methylsulfanyl)-N-{5-[ (thiophen - 2 - yl ) methyl ] - 1 , 3 , 4 - oxadiazol - 2 - yl } benzamide (CAS No. 1021083 - 07 - 7) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and materials science. Its anti-inflammatory and anticancer properties make it a promising candidate for further pharmaceutical development, while its unique chemical structure offers opportunities for innovative applications in other fields. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.